![molecular formula C20H17ClN2O2 B5412624 4-[(2-chlorobenzyl)oxy]-N-(pyridin-3-ylmethyl)benzamide](/img/structure/B5412624.png)
4-[(2-chlorobenzyl)oxy]-N-(pyridin-3-ylmethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[(2-chlorobenzyl)oxy]-N-(pyridin-3-ylmethyl)benzamide, also known as GSK690693, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in cancer treatment. This compound was first developed by GlaxoSmithKline and has been shown to have potent inhibitory effects on several protein kinases that are involved in various cellular processes.
Mechanism of Action
4-[(2-chlorobenzyl)oxy]-N-(pyridin-3-ylmethyl)benzamide inhibits several protein kinases, including AKT, p70S6K, and SGK, which are involved in various cellular processes. AKT is a key regulator of cell survival and proliferation, and its activation is often observed in cancer cells. This compound inhibits AKT by binding to its ATP-binding site, which prevents its activation. This leads to the inhibition of downstream signaling pathways that are involved in cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to have potent inhibitory effects on several protein kinases that are involved in various cellular processes. This compound has been shown to be effective in inhibiting the growth of several cancer cell lines, including breast, colon, and lung cancer. In addition, this compound has been shown to induce apoptosis in cancer cells, which is a critical process for the elimination of cancer cells.
Advantages and Limitations for Lab Experiments
4-[(2-chlorobenzyl)oxy]-N-(pyridin-3-ylmethyl)benzamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has been extensively studied for its potential therapeutic applications in cancer treatment, and its mechanism of action has been well characterized. However, there are also some limitations to using this compound in lab experiments. It has been shown to have off-target effects on several other protein kinases, which can complicate the interpretation of results. In addition, the potency of this compound can vary depending on the cell type and experimental conditions.
Future Directions
There are several future directions for the study of 4-[(2-chlorobenzyl)oxy]-N-(pyridin-3-ylmethyl)benzamide. One area of research is to further characterize its mechanism of action and identify its downstream targets. Another area of research is to investigate its potential therapeutic applications in combination with other cancer treatments. Finally, there is a need to develop more potent and selective inhibitors of AKT that can be used in clinical settings.
Synthesis Methods
The synthesis of 4-[(2-chlorobenzyl)oxy]-N-(pyridin-3-ylmethyl)benzamide involves several steps that include the reaction of 2-chlorobenzyl alcohol with pyridine-3-carboxaldehyde to form the intermediate product, which is then reacted with 4-aminobenzamide to produce the final compound. This method has been described in detail in a patent filed by GlaxoSmithKline and has been used to produce large quantities of this compound for research purposes.
Scientific Research Applications
4-[(2-chlorobenzyl)oxy]-N-(pyridin-3-ylmethyl)benzamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to have potent inhibitory effects on several protein kinases that are involved in various cellular processes, including cell cycle regulation, apoptosis, and DNA damage repair. This compound has been shown to be effective in inhibiting the growth of several cancer cell lines, including breast, colon, and lung cancer.
properties
IUPAC Name |
4-[(2-chlorophenyl)methoxy]-N-(pyridin-3-ylmethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17ClN2O2/c21-19-6-2-1-5-17(19)14-25-18-9-7-16(8-10-18)20(24)23-13-15-4-3-11-22-12-15/h1-12H,13-14H2,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRHABKMUEPVBAC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)COC2=CC=C(C=C2)C(=O)NCC3=CN=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.